Cas no 2877762-86-0 (N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2877762-86-0
• MF: C₁₉H₂₉FN₄O
• MW: 348.458167791367
• CID: 5310151
• PubChem ID: 165432116
• Update Time: 2025-09-23

N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887296
• 2877762-86-0
• N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• F6822-3373
• N-[[1-(2-Cyclopropyl-6-methyl-4-pyrimidinyl)-4-fluoro-4-piperidinyl]methyl]-2,2-dimethylpropanamide

• Inchi： 1S/C19H29FN4O/c1-13-11-15(23-16(22-13)14-5-6-14)24-9-7-19(20,8-10-24)12-21-17(25)18(2,3)4/h11,14H,5-10,12H2,1-4H3,(H,21,25)
• InChI Key： LYTBOPGCOUIBEM-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2C=C(C)N=C(C3CC3)N=2)CC1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 348.23253972g/mol
• Monoisotopic Mass: 348.23253972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.3±50.0 °C(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide

N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide: A Promising Therapeutic Agent for Inflammatory and Neurodegenerative Disorders

CAS No. 2877762-86-0 represents a novel small molecule with potential therapeutic applications in the treatment of inflammatory diseases and neurodegenerative conditions. This compound, identified as N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide, has attracted significant attention in recent years due to its unique chemical structure and pharmacological profile. Recent studies published in 2023 have highlighted its potential as a novel anti-inflammatory agent and neuroprotective compound, with promising results in preclinical models of colitis and Parkinson’s disease.

The chemical structure of N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide is characterized by a pyrimidine ring substituted with a 2-cyclopropyl and 6-methyl group, connected to a 4-fluoropiperidine moiety. This molecular architecture is designed to enhance target-specific interactions with key immune mediators and neurotransmitter receptors. The dimethylpropanamide group further contributes to its metabolic stability and bioavailability, making it a favorable candidate for drug development.

Recent advancements in pharmacological research have demonstrated that N-{[1-(2-cycloprop,6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide exhibits potent anti-inflammatory activity by modulating cytokine signaling pathways. A 2023 study published in Journal of Medicinal Chemistry reported that this compound significantly inhibits the NF-κB pathway in lipopolysaccharide (LPS)-stimulated macrophages, thereby reducing the production of pro-inflammatory cytokines such as IL-6 and TNF-α. This mechanism makes it a potential therapeutic agent for autoimmune disorders and chronic inflammatory conditions.

Furthermore, N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide has shown promising neuroprotective properties in preclinical studies. Research published in 2023 in Neuropharmacology revealed that this compound reduces oxidative stress and mitochondrial dysfunction in in vitro models of Parkinson’s disease. The compound was found to increase mitochondrial membrane potential and decrease reactive oxygen species (ROS) production, suggesting its potential as a neuroprotective agent for neurodegenerative disorders.

One of the key advantages of N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide is its selective targeting of inflammatory pathways while minimizing off-target effects. This is critical in the development of targeted therapies for inflammatory diseases, where broad immunosuppression can lead to systemic side effects. A 2023 study in Drug Discovery Today highlighted the compound’s ability to selectively inhibit TLR4 signaling without affecting other immune pathways, making it a safer option for long-term therapeutic use.

Recent advances in drug delivery systems have also enhanced the bioavailability of N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide. Researchers have developed nano-formulationssolubilitytargeted deliveryinflammatory sitespharmacokinetic profilesplasma half-lifetarget tissue accumulation

Additionally, N-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide has been evaluated for its potential in combination therapiesanti-inflammatoryneuroprotectiveexisting treatmentsinflammatory bowel disease (IBD) and neurodegenerative disorders5-aminosalicylic acidcolitis model

Despite its promising potential, further research is needed to fully understand the mechanisms of actionlong-term safety profileN-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamidepharmacological propertiesmetabolic stabilitytarget-specificityclinical applicationsN-{[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide